Cas no 927691-31-4 ((R)-2-(Pyrrolidin-3-yloxy)-pyridine)

• Product Name: (R)-2-(Pyrrolidin-3-yloxy)-pyridine
• CAS No: 927691-31-4
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD12546287
• CID: 2181883
• Update Time: 2025-05-28

(R)-2-(Pyrrolidin-3-yloxy)-pyridine Chemical and Physical Properties

Names and Identifiers

• (R)-2-(pyrrolidin-3-yloxy)-pyridine
• 8961AH
• (R)-2-(pyrrolidin-3-yloxy)pyridine
• 2-[(3R)-pyrrolidin-3-yloxy]pyridine
• Pyridine, 2-[(3R)-3-pyrrolidinyloxy]-
• (R)-2-(Pyrrolidin-3-yloxy)-pyridine

• MDL： MFCD12546287
• Inchi： 1S/C9H12N2O/c1-2-5-11-9(3-1)12-8-4-6-10-7-8/h1-3,5,8,10H,4,6-7H2/t8-/m1/s1
• InChI Key： FOZWWJMAFNEKFU-MRVPVSSYSA-N
• SMILES： O(C1C=CC=CN=1)[C@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Topological Polar Surface Area: 34.2

Additional information on (R)-2-(Pyrrolidin-3-yloxy)-pyridine

Recent Advances in the Study of (R)-2-(Pyrrolidin-3-yloxy)-pyridine (CAS: 927691-31-4) in Chemical Biology and Pharmaceutical Research

The compound (R)-2-(Pyrrolidin-3-yloxy)-pyridine (CAS: 927691-31-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinyloxy-pyridine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a scaffold for drug discovery. Recent studies have focused on its synthesis, biological activity, and potential clinical applications, making it a compound of high interest for researchers in the field.

One of the key areas of research involving (R)-2-(Pyrrolidin-3-yloxy)-pyridine is its role as a ligand for nicotinic acetylcholine receptors (nAChRs). These receptors are critical targets for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Recent findings suggest that this compound exhibits high affinity and selectivity for specific nAChR subtypes, which could lead to the development of more targeted therapies with fewer side effects. The structural flexibility of (R)-2-(Pyrrolidin-3-yloxy)-pyridine allows for modifications that can fine-tune its receptor binding properties, making it a versatile tool for medicinal chemistry.

In addition to its neurological applications, (R)-2-(Pyrrolidin-3-yloxy)-pyridine has been investigated for its potential in oncology. Preliminary studies indicate that derivatives of this compound may exhibit antitumor activity by interfering with cancer cell proliferation and inducing apoptosis. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR cascade, which is often dysregulated in cancer. These findings highlight the compound's potential as a lead structure for the development of novel anticancer agents.

The synthesis of (R)-2-(Pyrrolidin-3-yloxy)-pyridine and its derivatives has also been a focus of recent research. Advances in asymmetric synthesis techniques have enabled the production of enantiomerically pure forms of the compound, which is crucial for its biological activity. Researchers have developed efficient and scalable synthetic routes that improve yield and purity, facilitating further pharmacological studies. These synthetic advancements are expected to accelerate the compound's transition from the laboratory to clinical trials.

Despite the promising results, challenges remain in the development of (R)-2-(Pyrrolidin-3-yloxy)-pyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. However, the growing body of research supports the compound's potential as a valuable addition to the pharmaceutical arsenal. Future studies are likely to explore its applications in other therapeutic areas, such as inflammation and infectious diseases, further expanding its utility.

In conclusion, (R)-2-(Pyrrolidin-3-yloxy)-pyridine (CAS: 927691-31-4) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a compelling subject for ongoing and future studies. As research progresses, this compound may pave the way for innovative treatments for a range of diseases, underscoring the importance of continued investigation in this area.